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Compound of Interest

Compound Name: Opiorphin

Cat. No.: B1632564 Get Quote

Opiorphin is a relatively simple oligopeptide, first isolated from human saliva, that modulates

opioid-dependent pathways.[1][2] Its discovery has opened new avenues for developing novel

analgesics that leverage the body's own pain management systems.[3]

Primary Structure and Physicochemical Properties
The primary structure of opiorphin consists of a five-amino acid sequence: Glutamine-

Arginine-Phenylalanine-Serine-Arginine.[4]

Property Value Source

Sequence Gln-Arg-Phe-Ser-Arg (QRFSR) [2][4]

Molecular Formula C₂₉H₄₈N₁₂O₈ [5]

Molecular Weight 692.77 g/mol [5]

Theoretical Mass 693 Da [1]

Experimental Mass (SELDI-

TOF MS)
690 Da [1]

Three-Dimensional Structure
As of this writing, a definitive three-dimensional crystal structure of opiorphin has not been

deposited in the Protein Data Bank (PDB). The peptide's flexibility and small size make

crystallization challenging. However, its structure can be represented by its linear amino acid

sequence and chemical bonds.
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1. Saliva Collection
(Chilled tubes with protease inhibitors)

2. Methanol Acid Extraction

3. Cation-Exchange HPLC (CE-HPLC)

4. Reverse-Phase HPLC (RP-HPLC)

5. Analysis of Active Fractions
(SELDI-TOF MS)

Purified Opiorphin
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Recombinant Enzyme
(hNEP or hAP-N)

1. Pre-incubation
(15 min)

Opiorphin
(Varying Concentrations)

2. Hydrolysis Reaction
(15 min at 25°C)

Substrate
(e.g., Met-enkephalin)

3. Stop Reaction
(Add 0.3 M HCl)

4. HPLC Analysis
(Separate substrate and metabolite)

5. Quantify Degradation
& Calculate IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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